Cas no 1071728-11-4 (2,3-Dimethylcyclohex-2-en-1-amine)

• Product Name: 2,3-Dimethylcyclohex-2-en-1-amine
• CAS No: 1071728-11-4
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 2133916
• Update Time: 2025-05-24

2,3-Dimethylcyclohex-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-2-Cyclohexen-1-amine
• 2,3-Dimethylcyclohex-2-en-1-amine

• Inchi： 1S/C8H15N/c1-6-4-3-5-8(9)7(6)2/h8H,3-5,9H2,1-2H3
• InChI Key： RZTQSJOBCGCLHV-UHFFFAOYSA-N
• SMILES： NC1C(C)=C(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 136
• Topological Polar Surface Area: 26

Additional information on 2,3-Dimethylcyclohex-2-en-1-amine

Recent Advances in the Study of 2,3-Dimethylcyclohex-2-en-1-amine (CAS: 1071728-11-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2,3-Dimethylcyclohex-2-en-1-amine (CAS: 1071728-11-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have demonstrated that 2,3-Dimethylcyclohex-2-en-1-amine exhibits promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Its structural similarity to known bioactive amines has prompted investigations into its potential as a novel scaffold for the development of neuroactive compounds. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding affinity and selectivity for various receptor subtypes.

One of the key breakthroughs in the study of this compound has been the development of efficient synthetic routes that allow for the production of enantiomerically pure forms. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed innovative asymmetric synthesis methods that improve yield and purity while reducing environmental impact. These advances are critical for enabling further pharmacological evaluation and structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary in vivo studies using animal models have shown that 2,3-Dimethylcyclohex-2-en-1-amine derivatives exhibit interesting pharmacokinetic profiles with good blood-brain barrier penetration. This property makes them particularly attractive for the development of CNS-targeted therapeutics. Current research is focusing on optimizing these derivatives for improved metabolic stability and reduced off-target effects.

The compound's mechanism of action appears to involve modulation of neurotransmitter systems, though the exact molecular targets are still under investigation. Recent proteomic and transcriptomic analyses have provided insights into its potential effects on neuronal signaling pathways, suggesting possible applications in neurodegenerative diseases and mood disorders. However, researchers caution that more extensive preclinical studies are needed to validate these findings.

From a medicinal chemistry perspective, the structural flexibility of 2,3-Dimethylcyclohex-2-en-1-amine offers numerous opportunities for derivatization. Recent patent filings indicate growing commercial interest in this compound as a building block for drug discovery programs. Several pharmaceutical companies have included derivatives of this scaffold in their pipelines for neurological and psychiatric indications.

Looking forward, the research community anticipates that further studies will explore the compound's potential in combination therapies and its possible applications beyond CNS disorders. The development of robust analytical methods for quantifying 2,3-Dimethylcyclohex-2-en-1-amine and its metabolites in biological matrices remains an active area of investigation, which will be crucial for advancing clinical translation.

In conclusion, 2,3-Dimethylcyclohex-2-en-1-amine (CAS: 1071728-11-4) represents an exciting area of research in chemical biology and pharmaceutical science. While significant progress has been made in understanding its properties and potential applications, much work remains to fully realize its therapeutic potential. The coming years are likely to see increased research activity around this compound as its promise becomes more apparent.